2-Methyl-5-[(3-nitropyridin-4-yl)oxy]pyridine

• CAS RN: 919118-80-2
• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol
• IUPAC Name: 2-methyl-5-(3-nitropyridin-4-yl)oxypyridine
• InChI: InChI=1S/C11H9N3O3/c1-8-2-3-9(6-13-8)17-11-4-5-12-7-10(11)14(15)16/h2-7H,1H3
• InChI Key: CIMPRWOOQQXCEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)OC2=C(C=NC=C2)[N+](=O)[O-]

Description

2-Methyl-5-[(3-nitropyridin-4-yl)oxy]pyridine is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-hydroxy-6-methylpyridine (1.0 g, 9.16 mmol) in DMF (5 ml) at room temperature was added potassium carbonate (2.53 g, 18.32 mmol) in DMF (10 mL) and the mixture was stirred at room temperature for 15 min. Then, 4-chloro-3-nitropyridine (1.45 g, 9.16 mmol) was added and the resulting solution was stirred at room temperature for 2 h. The mixture was poured into water and extracted with EtOAc. The organic layer was washed with water and brine, dried (MgSO4), filtered and evaporated. 4-(6-Methylpyridin-3-yloxy)-3-nitropyridine (2.1 g, 100%) was obtained as an orange oil, which precipitated on standing, mp 87-90° C., and was used in the next step without further purification.